![molecular formula C16H11NO5S2 B2929767 2-hydroxy-5-[(5E)-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid CAS No. 853904-10-6](/img/structure/B2929767.png)
2-hydroxy-5-[(5E)-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
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Description
2-hydroxy-5-[(5E)-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid is a useful research compound. Its molecular formula is C16H11NO5S2 and its molecular weight is 361.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity Research on compounds similar to "2-hydroxy-5-[(5E)-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid" focuses on their synthesis and evaluation for biological activities. For example, a study on the synthesis of related thiazolidinone compounds explores their antibacterial and antifungal activities, indicating the potential of these compounds in pharmaceutical applications (Patel & Patel, 2010).
Electrochemical Properties The electrochemical properties of compounds structurally related to "this compound" are also of interest. Studies have been conducted on the electrochemical reduction of azo-benzoic acids, which are closely related, to understand their behavior in aqueous solutions. Such research can contribute to the development of electrochemical sensors or analytical methods for these compounds (Mandić et al., 2004).
Interaction with Proteins Another area of research involves the interaction of similar compounds with proteins, which is crucial for understanding their pharmacokinetics and pharmacodynamics. A study using 2-(4'-Hydroxybenzeneazo)benzoic acid as a probe explored the binding of sulfonylurea and phenothiazine drugs to bovine serum albumin, highlighting the relevance of such interactions in drug development and delivery systems (Zia & Price, 1975).
Properties
IUPAC Name |
2-hydroxy-5-[(5E)-5-[(5-methylfuran-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11NO5S2/c1-8-2-4-10(22-8)7-13-14(19)17(16(23)24-13)9-3-5-12(18)11(6-9)15(20)21/h2-7,18H,1H3,(H,20,21)/b13-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOWJBQSLPMKBHW-NTUHNPAUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C=C2C(=O)N(C(=S)S2)C3=CC(=C(C=C3)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(O1)/C=C/2\C(=O)N(C(=S)S2)C3=CC(=C(C=C3)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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